N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C23H31NO6S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: N-[3-(5,5-dimethyl-4-propan-2-yl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C23H31NO6S/c1-15(2)21-23(3,4)14-29-22(30-21)16-8-7-9-17(12-16)24-31(25,26)20-13-18(27-5)10-11-19(20)28-6/h7-13,15,21-22,24H,14H2,1-6H3
• InChI Key: KHFIPJYPRSYWPQ-UHFFFAOYSA-N
• SMILES: CC(C)C1C(COC(O1)C2=CC(=CC=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC)(C)C

Description

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide, also known as ID-8, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and research. ID-8 belongs to the class of sulfonamide compounds that have been shown to possess various biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide is not fully understood. However, it has been proposed that N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide inhibits the activity of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in various cancer cells. CA IX plays a crucial role in maintaining the pH balance of cancer cells, and its inhibition leads to the acidification of the intracellular environment, resulting in the induction of apoptosis.
Biochemical and Physiological Effects
N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been shown to possess various biochemical and physiological effects. It has been reported to inhibit the activity of CA IX, resulting in the acidification of the intracellular environment in cancer cells. Moreover, N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been shown to induce apoptosis and cell cycle arrest in cancer cells. Additionally, N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been reported to possess anti-inflammatory and antiviral properties.

Advantages and Limitations for Lab Experiments

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and can be purified using standard techniques. Moreover, N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been extensively studied, and its anticancer activity has been demonstrated in various cancer cell lines. However, there are also some limitations to using N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide in lab experiments. For example, its mechanism of action is not fully understood, and its efficacy in vivo has not been extensively studied.

Future Directions

There are several future directions for the research on N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide. One of the potential avenues is to investigate its efficacy in vivo using animal models. Moreover, the mechanism of action of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide needs to be further elucidated to better understand its anticancer activity. Additionally, the potential applications of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide in other diseases, such as inflammation and viral infections, need to be explored. Finally, the development of novel derivatives of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide with improved efficacy and selectivity is another potential direction for future research.

Synthesis Methods

The synthesis of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide involves several steps, including the preparation of the starting materials, coupling reaction, and purification. The starting materials for N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide synthesis are 3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)aniline and 2,5-dimethoxybenzenesulfonyl chloride. The coupling reaction between these two compounds is carried out using a suitable base, such as triethylamine, in the presence of a solvent, such as dichloromethane. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been extensively studied for its potential applications in drug development and research. It has been shown to possess anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. Moreover, N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.